Cas no 103614-72-8 (Carbamothioic acid, formylmethyl-, S-(4-phenoxybutyl) ester)

• Product name: Carbamothioic acid, formylmethyl-, S-(4-phenoxybutyl) ester
• CAS No: 103614-72-8
• MF: C₁₃H₁₇NO₃S
• MW: 267.343982458115
• CID: 97532
• PubChem ID: 71333031

Carbamothioic acid, formylmethyl-, S-(4-phenoxybutyl) ester Chemical and Physical Properties

Names and Identifiers

• Carbamothioic acid, formylmethyl-, S-(4-phenoxybutyl) ester
• S-(4-phenoxybutyl) N-(2-oxoethyl)carbamothioate
• 103614-72-8
• S-(4-Phenoxybutyl) (2-oxoethyl)carbamothioate
• DTXSID40761360

• Inchi： InChI=1S/C13H17NO3S/c15-9-8-14-13(16)18-11-5-4-10-17-12-6-2-1-3-7-12/h1-3,6-7,9H,4-5,8,10-11H2,(H,14,16)
• InChI Key： PHSWTXOQYRGOEE-UHFFFAOYSA-N
• SMILES： C(CNC(=O)SCCCCOC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 267.09291458g/mol
• Monoisotopic Mass: 267.09291458g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 9
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 80.7Ų
• XLogP3: 2.6